Cas no 509142-48-7 (4-Bromo-2-(trifluoromethoxy)benzoic acid)
509142-48-7 structure
Product Name:4-Bromo-2-(trifluoromethoxy)benzoic acid
CAS No:509142-48-7
MF:C8H4BrF3O3
MW:285.014772415161
MDL:MFCD12546979
CID:860200
PubChem ID:16665572
Update Time:2025-09-20
4-Bromo-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(trifluoromethoxy)benzoic acid
- LMFGPGVCUFRLQC-UHFFFAOYSA-N
- STL554726
- BBL100932
- CM12548
- RP29915
- TRA0029783
- 4-bromo-2-trifluoromethoxy-benzoic acid
- 4-Bromo-2-(trifluoromethoxy)benzoicAcid
- SY024328
- BC650576
- 4-Bromo-2-(trifluoromethoxyl)benzoic acid
- ST2411160
- AB0065462
- Z4813
- DTXSID60586577
- AU-004/43508198
- 4-Bromo-2-(trifluoromethoxy)benzoic acid, AldrichCPR
- AS-42641
- CS-W003831
- MFCD12546979
- 509142-48-7
- SCHEMBL3938494
- EN300-217187
- AKOS005256442
- J-514592
-
- MDL: MFCD12546979
- Inchi: 1S/C8H4BrF3O3/c9-4-1-2-5(7(13)14)6(3-4)15-8(10,11)12/h1-3H,(H,13,14)
- InChI Key: LMFGPGVCUFRLQC-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C=1)OC(F)(F)F
Computed Properties
- Exact Mass: 283.93000
- Monoisotopic Mass: 283.92959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.797±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 272.7±40.0 ºC (760 Torr),
- Flash Point: 118.7±27.3 ºC,
- Solubility: Very slightly soluble (0.23 g/l) (25 º C),
- PSA: 46.53000
- LogP: 3.04590
4-Bromo-2-(trifluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158135-100g |
4-Bromo-2-(trifluoromethoxy)benzoic acid |
509142-48-7 | 95+% | 100g |
$367 | 2021-06-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058518-1g |
4-Bromo-2-(trifluoromethoxy)benzoic acid |
509142-48-7 | 98% | 1g |
1527.0CNY | 2021-07-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 058518-5g |
4-Bromo-2-(trifluoromethoxy)benzoic acid |
509142-48-7 | 98% | 5g |
5559.0CNY | 2021-07-07 | |
| Alichem | A013001645-250mg |
4-Bromo-2-(trifluoromethoxy)benzoic acid |
509142-48-7 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A013001645-500mg |
4-Bromo-2-(trifluoromethoxy)benzoic acid |
509142-48-7 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| Alichem | A013001645-1g |
4-Bromo-2-(trifluoromethoxy)benzoic acid |
509142-48-7 | 97% | 1g |
$1564.50 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RO154-20g |
4-Bromo-2-(trifluoromethoxy)benzoic acid |
509142-48-7 | 95% | 20g |
707.0CNY | 2021-08-05 | |
| Chemenu | CM158135-100g |
4-Bromo-2-(trifluoromethoxy)benzoic acid |
509142-48-7 | 95+% | 100g |
$293 | 2022-12-31 | |
| abcr | AB253973-5 g |
4-Bromo-2-(trifluoromethoxy)benzoic acid; . |
509142-48-7 | 5g |
€114.10 | 2023-04-27 | ||
| abcr | AB253973-25 g |
4-Bromo-2-(trifluoromethoxy)benzoic acid; . |
509142-48-7 | 25g |
€244.60 | 2023-04-27 |
4-Bromo-2-(trifluoromethoxy)benzoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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